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Compound of Interest

Compound Name: C646

Cat. No.: B8037948 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides essential safety and logistical information for the proper disposal of

C646, a potent and selective inhibitor of the histone acetyltransferases p300/CBP. Adherence

to these procedures is critical to ensure personnel safety and environmental protection.

Understanding the Hazards
C646 is a combustible solid and is classified as highly hazardous to water (Water Hazard Class

3). Therefore, it must not be disposed of down the drain or in regular solid waste. Improper

disposal can lead to environmental contamination and potential harm to aquatic life.

Quantitative Data Summary
For quick reference, the key quantitative data related to the hazards of C646 are summarized

in the table below.

Hazard Classification Value Description

Storage Class 11 Combustible Solids[1]

Water Hazard Class (WGK) 3 Highly hazardous to water[1]
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The following procedure outlines the recommended steps for the safe disposal of C646 waste.

This includes pure, unused C646, contaminated labware (e.g., pipette tips, tubes), and

solutions containing C646.

Step 1: Waste Segregation

Isolate all C646 waste from other laboratory waste streams. This includes:

Solid Waste: Unused C646 powder, contaminated personal protective equipment (PPE)

such as gloves and lab coats, and contaminated consumables like weigh boats and tubes.

Liquid Waste: Solutions containing C646, including stock solutions, experimental solutions,

and solvent rinses of containers.

Sharps Waste: Needles, syringes, or other sharp objects contaminated with C646.

Step 2: Waste Collection and Containerization

Solid C646 Waste:

Collect in a dedicated, leak-proof, and clearly labeled hazardous waste container.

The container should be made of a material compatible with C646 and any solvents it may

have been in contact with.

Ensure the container is kept closed when not in use.

Liquid C646 Waste:

Collect in a dedicated, leak-proof, and sealable hazardous waste container.

The container should be chemically resistant to the solvents used.

Do not overfill the container; leave adequate headspace (at least 10%) to allow for

expansion of vapors.

Keep the container closed to prevent the release of vapors.
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Contaminated Sharps:

Place in a designated, puncture-resistant sharps container that is clearly labeled as

containing C646-contaminated sharps.

Step 3: Labeling

Properly label all C646 waste containers with the following information:

The words "Hazardous Waste"

The full chemical name: "C646" or "Histone Acetyltransferase p300 Inhibitor, C646"

The major components and their approximate percentages if it is a mixed waste.

The associated hazards (e.g., "Combustible," "Toxic").

The date the waste was first added to the container.

The name and contact information of the responsible researcher or laboratory.

Step 4: Storage

Store C646 waste in a designated, well-ventilated, and secure hazardous waste

accumulation area.

The storage area should be away from sources of ignition and incompatible materials.

Follow all institutional and local regulations for the storage of hazardous waste.

Step 5: Disposal

Arrange for the disposal of C646 waste through your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal contractor.

Do not attempt to treat or neutralize C646 waste unless you have a specifically approved

and validated protocol for doing so.
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Provide the waste disposal contractor with a copy of the Safety Data Sheet (SDS) for C646
and a complete inventory of the waste.

Logical Flow for C646 Disposal
The following diagram illustrates the decision-making process for the proper disposal of C646
waste.
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Caption: Workflow for the proper segregation and disposal of C646 waste.
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In the event of a spill of C646 powder or a solution containing C646:

Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.

Consult the SDS: Refer to the Safety Data Sheet for C646 for specific spill cleanup

procedures.

Wear Appropriate PPE: At a minimum, this should include a lab coat, safety goggles, and

chemical-resistant gloves. For large spills of powder, respiratory protection may be

necessary.

Contain the Spill:

For solid spills: Carefully sweep or scoop the material into a labeled hazardous waste

container. Avoid creating dust.

For liquid spills: Absorb the spill with an inert, non-combustible absorbent material (e.g.,

vermiculite, sand).

Decontaminate the Area: Clean the spill area with a suitable solvent (e.g., as recommended

in the SDS), and collect the cleaning materials as hazardous waste.

Report the Spill: Report the incident to your supervisor and your institution's EHS office.

By following these procedures, you can ensure the safe and compliant disposal of C646,

protecting yourself, your colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of C646: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8037948#c646-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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